Cas no 209747-04-6 (rac-6-Methyl-4-phenyl-2-chromanol (Tolterodine Impurity)(Mixture of Diastereomers))

rac-6-Methyl-4-phenyl-2-chromanol (Tolterodine Impurity)(Mixture of Diastereomers) structure
209747-04-6 structure
Product Name:rac-6-Methyl-4-phenyl-2-chromanol (Tolterodine Impurity)(Mixture of Diastereomers)
CAS No:209747-04-6
MF:C16H16O2
MW:240.297044754028
MDL:MFCD23104241
CID:1080093
PubChem ID:11230196
Update Time:2025-04-20

rac-6-Methyl-4-phenyl-2-chromanol (Tolterodine Impurity)(Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

    • Tolterodine Lactol Impurity
    • rac-6-Methyl-4-phenyl-2-chromanol (Tolterodine Impurity) (Mixture of Diastereomers)
    • 6-methyl-4-phenyl-3,4-dihydro-2H-chromen-2-ol
    • rac-6-Methyl-4-phenyl-2-chromanol (Tolterodine Impurity) (Mixture of Diastereomers)
    • RAC-6-METHYL-4-PHENYL-2-CHROMANOL (TOLTERODINE IMPURITY)
    • DTXSID50459483
    • 6-Methyl-4-phenylchroman-2-ol
    • rac-6-Methyl-4-phenyl-2-chromanol
    • AKOS030254919
    • 3,4-dihydro-6-methyl-4-phenyl-2h-1-benzopyran-2-ol
    • 2H-1-Benzopyran-2-ol,3,4-dihydro-6-methyl-4-penpyl-
    • 6-Methyl-4-phenyl-2-chromanol
    • UNII-K8U68SF3V5
    • 3,4-dihydro-6-methyl-4-phenyl-2H-benzopyran-2-ol
    • JGRSOLBFAHJDTL-UHFFFAOYSA-N
    • SCHEMBL815552
    • J-013743
    • 2H-1-Benzopyran-2-ol, 3,4-dihydro-6-methyl-4-phenyl-; 3,4-Dihydro-6-methyl-4-phenyl-2H-1-benzopyran-2-ol; 3,4-Dihydro-6-methyl-4-phenyl-2H-benzopyran-2-ol; 6-Methyl-4-phenyl-2-chromanol; (4RS)-6-Methyl-4-phenylchroman-2-ol; Tolterodine Impurity
    • TOLTERODINE IMPURITY 13
    • 6-methyl-4-phenyl-3,4-dihydro-2h-1-benzopyran-2-ol
    • TOLTERODINEIMPURITY13
    • 2H-1-Benzopyran-2-ol, 3,4-dihydro-6-methyl-4-phenyl-
    • 209747-04-6
    • K8U68SF3V5
    • rac-6-Methyl-4-phenyl-2-chromanol (Tolterodine Impurity)(Mixture of Diastereomers)
    • MDL: MFCD23104241
    • Inchi: 1S/C16H16O2/c1-11-7-8-15-14(9-11)13(10-16(17)18-15)12-5-3-2-4-6-12/h2-9,13,16-17H,10H2,1H3
    • InChI Key: JGRSOLBFAHJDTL-UHFFFAOYSA-N
    • SMILES: O1C2C=CC(C)=CC=2C(C2C=CC=CC=2)CC1O

Computed Properties

  • Exact Mass: 240.11508
  • Monoisotopic Mass: 240.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 377.2±42.0 °C at 760 mmHg
  • Flash Point: 167.6±22.1 °C
  • PSA: 29.46
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

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